Cas no 911-70-6 (diethyl 5-{[4-(ethoxycarbonyl)-3,5-dimethyl-1H-pyrrol-2-yl]methyl}-3-methyl-1H-pyrrole-2,4-dicarboxylate)

• Product name: diethyl 5-{[4-(ethoxycarbonyl)-3,5-dimethyl-1H-pyrrol-2-yl]methyl}-3-methyl-1H-pyrrole-2,4-dicarboxylate
• CAS No: 911-70-6
• MF: C₂₁H₂₈N₂O₆
• MW: 404.45682
• CID: 858381
• PubChem ID: 224722

diethyl 5-{[4-(ethoxycarbonyl)-3,5-dimethyl-1H-pyrrol-2-yl]methyl}-3-methyl-1H-pyrrole-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• diethyl 5-{[4-(ethoxycarbonyl)-3,5-dimethyl-1H-pyrrol-2-yl]methyl}-3-methyl-1H-pyrrole-2,4-dicarboxylate
• diethyl 5-[(4-ethoxycarbonyl-3,5-dimethyl-1H-pyrrol-2-yl)methyl]-3-methyl-1H-pyrrole-2,4-dicarboxylate
• NSC-13442
• 911-70-6
• Diethyl 5-((4-(ethoxycarbonyl)-3,5-dimethyl-1H-pyrrol-2-yl)methyl)-3-methyl-1H-pyrrole-2,4-dicarboxylate
• DTXSID30279626
• NSC13442

• Inchi： InChI=1S/C21H28N2O6/c1-7-27-19(24)16-11(4)14(22-13(16)6)10-15-17(20(25)28-8-2)12(5)18(23-15)21(26)29-9-3/h22-23H,7-10H2,1-6H3
• InChI Key： CAZUSSXUXQVUKY-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=C(NC(=C1C)CC2=C(C(=C(N2)C(=O)OCC)C)C(=O)OCC)C

Computed Properties

• Exact Mass: 404.195
• Monoisotopic Mass: 404.195
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 11
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111Ų
• XLogP3: 3.6

Experimental Properties

• Density: 1.198
• Boiling Point: 609.6°C at 760 mmHg
• Flash Point: 322.5°C
• Refractive Index: 1.553